An In-depth Technical Guide to the Synthesis and Characterization of Miglustat-d9 for Research Applications
An In-depth Technical Guide to the Synthesis and Characterization of Miglustat-d9 for Research Applications
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of Miglustat-d9, a deuterated internal standard for the quantitative analysis of Miglustat. This document outlines a plausible and detailed synthetic methodology, comprehensive characterization techniques, and the application of this stable isotope-labeled compound in research settings.
Introduction
Miglustat, N-butyldeoxynojirimycin, is an iminosugar that functions as a competitive and reversible inhibitor of the enzyme glucosylceramide synthase.[1] It is utilized in the treatment of Type I Gaucher disease.[2] Miglustat-d9 is the deuterium-labeled version of Miglustat, where the nine hydrogen atoms on the N-butyl group are replaced with deuterium.[2][3] This isotopic labeling makes Miglustat-d9 an ideal internal standard for bioanalytical and pharmacokinetic studies involving Miglustat, as it shares identical chemical and physical properties but is distinguishable by its higher molecular weight in mass spectrometry.[4]
Synthesis of Miglustat-d9
The synthesis of Miglustat-d9 can be achieved through a reductive amination of a protected 1-deoxynojirimycin (DNJ) derivative with a deuterated butyraldehyde, followed by deprotection. This approach is adapted from established methods for the synthesis of Miglustat and other N-alkylated deoxynojirimycin analogs.
Synthetic Pathway
The overall synthetic scheme involves two main stages: the preparation of the protected 1-deoxynojirimycin precursor and the subsequent reductive amination with deuterated butyraldehyde, followed by final deprotection.
Caption: General synthetic pathway for Miglustat-d9.
Experimental Protocol: Reductive Amination and Deprotection
This protocol details the synthesis of Miglustat-d9 from a readily available protected 1-deoxynojirimycin precursor, such as 2,3,4,6-tetra-O-benzyl-1-deoxynojirimycin.
Materials:
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2,3,4,6-tetra-O-benzyl-1-deoxynojirimycin
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Butyraldehyde-d8
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Sodium cyanoborohydride (NaBH3CN)
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Methanol (MeOH)
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Palladium on carbon (10% Pd/C)
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Hydrogen gas (H2)
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Ethyl acetate (EtOAc)
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Hydrochloric acid (HCl)
Procedure:
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Reductive Amination:
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Dissolve 2,3,4,6-tetra-O-benzyl-1-deoxynojirimycin (1.0 eq) in methanol.
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Add butyraldehyde-d8 (1.2 eq) to the solution.
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Stir the mixture at room temperature for 1 hour.
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Cool the reaction mixture to 0 °C and add sodium cyanoborohydride (1.5 eq) portion-wise.
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Allow the reaction to warm to room temperature and stir for 24 hours.
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Quench the reaction by adding 1 M HCl.
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Extract the product with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.
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Concentrate the organic layer under reduced pressure to obtain crude N-(butyl-d9)-2,3,4,6-tetra-O-benzyl-1-deoxynojirimycin.
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Deprotection:
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Dissolve the crude protected Miglustat-d9 in methanol.
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Add 10% Pd/C catalyst.
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Stir the suspension under a hydrogen atmosphere (1 atm) at room temperature for 48 hours.
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Filter the reaction mixture through a pad of Celite to remove the catalyst.
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Concentrate the filtrate under reduced pressure to yield crude Miglustat-d9.
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Purification:
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The crude product can be purified by column chromatography on silica gel using a gradient of dichloromethane and methanol to afford pure Miglustat-d9.
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| Parameter | Value | Reference |
| Starting Material | 2,3,4,6-tetra-O-benzyl-1-deoxynojirimycin | |
| Deuterated Reagent | Butyraldehyde-d8 | N/A |
| Reducing Agent | Sodium cyanoborohydride | |
| Deprotection Catalyst | 10% Palladium on Carbon | |
| Typical Yield | Not explicitly reported for d9, but similar reactions yield 70-90% |
Characterization of Miglustat-d9
The successful synthesis of Miglustat-d9 is confirmed through a combination of spectroscopic and chromatographic techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The ¹H NMR spectrum of Miglustat-d9 is expected to be very similar to that of Miglustat, with the key difference being the absence of signals corresponding to the N-butyl group protons. The signals for the polyhydroxylated piperidine ring protons should remain.
| Miglustat Proton Assignment | Expected Chemical Shift (ppm) in D₂O | Expected ¹H NMR Signal for Miglustat-d9 | Reference |
| H-1a, H-1e | 2.2 - 3.2 | Present | |
| H-2 | 3.3 - 3.5 | Present | |
| H-3 | 3.5 - 3.7 | Present | |
| H-4 | 3.5 - 3.7 | Present | |
| H-5 | 2.8 - 3.0 | Present | |
| H-6a, H-6b | 3.6 - 3.9 | Present | |
| N-CH₂- (butyl) | ~2.5 - 2.7 | Absent | |
| -CH₂- (butyl) | ~1.4 - 1.6 | Absent | |
| -CH₂- (butyl) | ~1.3 - 1.4 | Absent | |
| -CH₃ (butyl) | ~0.9 | Absent |
¹³C NMR: The ¹³C NMR spectrum of Miglustat-d9 will show signals for the piperidine ring carbons, which will be consistent with the spectrum of Miglustat. The signals for the N-butyl-d9 carbons will be present but may be broadened and show reduced intensity due to the coupling with deuterium.
Mass Spectrometry (MS)
Mass spectrometry is a critical tool for confirming the incorporation of deuterium.
Expected Mass Data:
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Molecular Formula of Miglustat: C₁₀H₂₁NO₄
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Monoisotopic Mass of Miglustat: 219.1471 g/mol
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Molecular Formula of Miglustat-d9: C₁₀H₁₂D₉NO₄
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Expected Monoisotopic Mass of Miglustat-d9: 228.2017 g/mol
LC-MS/MS Analysis: In tandem mass spectrometry, Miglustat typically shows a parent ion [M+H]⁺ at m/z 220.1 and a characteristic fragment ion at m/z 158.0. For Miglustat-d9, the expected parent ion [M+H]⁺ would be at m/z 229.2. The fragmentation pattern would need to be analyzed to confirm the location of the deuterium atoms.
| Compound | Expected [M+H]⁺ (m/z) | Characteristic Fragment Ion (m/z) | Reference |
| Miglustat | 220.1 | 158.0 | |
| Miglustat-d9 | 229.2 | To be determined experimentally | N/A |
High-Performance Liquid Chromatography (HPLC)
HPLC is used to determine the purity of the synthesized Miglustat-d9. Since deuterium substitution has a negligible effect on the polarity of the molecule, the retention time of Miglustat-d9 is expected to be very similar to that of unlabeled Miglustat under the same chromatographic conditions.
Typical HPLC Conditions for Miglustat:
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Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or C18 reverse-phase
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Mobile Phase: Acetonitrile/water with a buffer (e.g., ammonium acetate)
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Detection: UV (low wavelength) or Mass Spectrometry (for higher sensitivity and specificity)
Caption: Workflow for the purification and characterization of Miglustat-d9.
Application in Research
Miglustat-d9 is primarily used as an internal standard in quantitative bioanalytical methods, such as LC-MS/MS, for the determination of Miglustat concentrations in biological matrices like plasma, urine, and tissue samples. The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry as it corrects for variations in sample preparation, matrix effects, and instrument response, leading to highly accurate and precise results.
Caption: Workflow for the use of Miglustat-d9 as an internal standard.
Conclusion
This technical guide provides a detailed framework for the synthesis and characterization of Miglustat-d9. The outlined synthetic route, based on established chemical principles, offers a reliable method for obtaining this valuable research tool. The characterization data, predicted from the known properties of Miglustat, provide a clear basis for confirming the identity, purity, and isotopic enrichment of the synthesized compound. The use of Miglustat-d9 as an internal standard is crucial for the accurate quantification of Miglustat in preclinical and clinical research, contributing to a better understanding of its pharmacokinetics and therapeutic effects.
